Cas no 138433-01-9 (Benzenemethanol, 3,4,5-tris(hexadecyloxy)-)

• Product Name: Benzenemethanol, 3,4,5-tris(hexadecyloxy)-
• CAS No: 138433-01-9
• MF: C₅₅H₁₀₄O₄
• MW: 829.411878585815
• CID: 1252890
• PubChem ID: 15141161
• Update Time: 2025-04-20

Benzenemethanol, 3,4,5-tris(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-tris(hexadecyloxy)-
• (3,4,5-trihexadecoxyphenyl)methanol
• SCHEMBL4864512
• [3,4,5-TRIS(HEXADECYLOXY)PHENYL]METHANOL
• DTXSID50568943
• 138433-01-9

• Inchi： 1S/C55H104O4/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-57-53-49-52(51-56)50-54(58-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)55(53)59-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50,56H,4-48,51H2,1-3H3
• InChI Key： XCPQOSBFROGWAS-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(CO)=CC=1OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 828.79392
• Monoisotopic Mass: 828.79346179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 59
• Rotatable Bond Count: 49
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 24.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92